Cas no 2171904-22-4 (4-bromo-1-(3,3-difluoro-2,2-dimethylbutyl)-1H-imidazole)

• Product Name: 4-bromo-1-(3,3-difluoro-2,2-dimethylbutyl)-1H-imidazole
• CAS No: 2171904-22-4
• MF: C₉H₁₃BrF₂N₂
• MW: 267.113728284836
• CID: 5943108
• PubChem ID: 165588214
• Update Time: 2025-10-29

4-bromo-1-(3,3-difluoro-2,2-dimethylbutyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(3,3-difluoro-2,2-dimethylbutyl)-1H-imidazole
• EN300-1613783
• 2171904-22-4

• Inchi： 1S/C9H13BrF2N2/c1-8(2,9(3,11)12)5-14-4-7(10)13-6-14/h4,6H,5H2,1-3H3
• InChI Key： RXZBDWVRXVALIU-UHFFFAOYSA-N
• SMILES： BrC1=CN(C=N1)CC(C)(C)C(C)(F)F

Computed Properties

• Exact Mass: 266.02302g/mol
• Monoisotopic Mass: 266.02302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-bromo-1-(3,3-difluoro-2,2-dimethylbutyl)-1H-imidazole

Introduction to 4-bromo-1-(3,3-difluoro-2,2-dimethylbutyl)-1H-imidazole (CAS No. 2171904-22-4)

4-bromo-1-(3,3-difluoro-2,2-dimethylbutyl)-1H-imidazole is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2171904-22-4, belongs to the imidazole class of heterocyclic compounds, which are widely recognized for their role in various biological processes and therapeutic applications.

The molecular structure of 4-bromo-1-(3,3-difluoro-2,2-dimethylbutyl)-1H-imidazole incorporates several key functional groups that contribute to its chemical reactivity and biological relevance. The presence of a bromine atom at the 4-position and a bulky 3,3-difluoro-2,2-dimethylbutyl group at the 1-position introduces both electrophilic and steric characteristics, making it a versatile intermediate in synthetic chemistry. Additionally, the imidazole ring itself is a well-known pharmacophore that is found in numerous bioactive molecules, including antifungal agents, antiviral drugs, and kinase inhibitors.

In recent years, there has been a growing interest in developing novel imidazole derivatives as potential therapeutic agents. The structural motif of 4-bromo-1-(3,3-difluoro-2,2-dimethylbutyl)-1H-imidazole has been explored in several studies for its potential applications in drug discovery. For instance, researchers have investigated its role as a precursor in the synthesis of imidazole-based scaffolds that exhibit inhibitory activity against various enzymes and receptors involved in inflammatory and infectious diseases.

One of the most compelling aspects of 4-bromo-1-(3,3-difluoro-2,2-dimethylbutyl)-1H-imidazole is its ability to serve as a building block for more complex molecules. The bromine substituent allows for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or heteroaryl groups. This flexibility has been exploited in the development of novel small-molecule inhibitors targeting specific disease pathways. Similarly, the bulky 3,3-difluoro-2,2-dimethylbutyl group can enhance binding affinity and selectivity by introducing steric hindrance and electronic modifications.

Recent advancements in computational chemistry have further enhanced the understanding of 4-bromo-1-(3,3-difluoro-2,2-dimethylbutyl)-1H-imidazole's interactions with biological targets. Molecular docking studies have revealed that this compound can effectively bind to certain protein pockets with high affinity, suggesting its potential as an allosteric modulator or enzyme inhibitor. These findings have prompted further experimental validation through enzyme kinetic studies and cell-based assays.

The synthesis of 4-bromo-1-(3,3-difluoro-2,2-dimethylbutyl)-1H-imidazole involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key steps include bromination of an appropriate precursor imidazole derivative followed by selective alkylation with the 3,3-difluoro-2,2-dimethylbutyl group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more readily available for research purposes.

The pharmacological profile of 4-bromo-1-(3,3-difluoro-2,2-dimethylbutyl)-1H-imidazole has been evaluated in several preclinical studies. Initial findings suggest that this compound exhibits moderate activity against certain fungal pathogens due to its structural similarity to known antifungal agents. Additionally, preliminary data indicate potential anti-inflammatory properties by modulating cytokine production pathways. These results are particularly promising given the increasing prevalence of drug-resistant infections and chronic inflammatory diseases.

The future prospects for 4-bromo-1-(3,3-difluoro-2,2-dimethylbutyl)-1H-imidazole are vast and multifaceted. Ongoing research aims to optimize its pharmacokinetic properties through structural modifications aimed at improving solubility and bioavailability. Furthermore，exploration into its mechanism of action could uncover novel therapeutic applications beyond its current scope. Collaborative efforts between synthetic chemists and biologists are essential to fully harness the potential of this compound as a lead molecule for drug development.

In conclusion,4-bromo-1-(3，３－difluoro－２，２－dimethylbutyl)－１Ｈ－imidazole (CAS No．2171904－22－４) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities．Further research is warranted to explore its full therapeutic potential，and it may serve as a valuable tool in the development of next-generation drugs targeting various diseases．